Cas no 2172233-38-2 ({7-methyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide)

• Product Name: {7-methyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide
• CAS No: 2172233-38-2
• MF: C₁₁H₁₉NO₄S
• MW: 261.337862253189
• CID: 6084848
• PubChem ID: 165541791
• Update Time: 2025-05-17

{7-methyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• {7-methyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide
• EN300-1479221
• 2172233-38-2
• {7-methyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonamide

• Inchi： 1S/C11H19NO4S/c1-8-3-2-4-11(5-8)6-10(13)16-9(11)7-17(12,14)15/h8-9H,2-7H2,1H3,(H2,12,14,15)
• InChI Key： OCMYRTYKPDSLGR-UHFFFAOYSA-N
• SMILES： S(CC1C2(CC(=O)O1)CCCC(C)C2)(N)(=O)=O

Computed Properties

• Exact Mass: 261.10347926g/mol
• Monoisotopic Mass: 261.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 94.8Ų

Additional information on {7-methyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide

Comprehensive Overview of {7-methyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide (CAS No. 2172233-38-2)

In the realm of organic chemistry and pharmaceutical research, {7-methyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide (CAS No. 2172233-38-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its spirocyclic framework and methanesulfonamide moiety, presents a fascinating subject for researchers exploring novel therapeutic agents and chemical intermediates. Its molecular architecture, featuring a 7-methyl-3-oxo-2-oxaspiro[4.5]decane core, offers a versatile platform for further derivatization, making it a valuable candidate in drug discovery and material science.

The growing interest in spirocyclic compounds like {7-methyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide is driven by their ability to mimic bioactive conformations and enhance metabolic stability. Recent studies highlight the role of such structures in addressing challenges like drug resistance and target selectivity, topics frequently searched by professionals in medicinal chemistry. Additionally, the compound’s sulfonamide group is a key functional moiety in many FDA-approved drugs, linking it to discussions on antibacterial agents and enzyme inhibitors—hot topics in current pharmaceutical forums.

From a synthetic perspective, the preparation of CAS No. 2172233-38-2 involves sophisticated methodologies such as spirocyclization and sulfonylation, techniques often queried in academic search engines. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors or GPCR modulators, aligning with trending searches in precision medicine. The compound’s lipophilic balance and hydrogen-bonding capacity further make it a subject of interest in ADMET optimization studies, a critical focus area for AI-driven drug design platforms.

Beyond pharmaceuticals, {7-methyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide may find applications in agrochemicals and functional materials, given its structural robustness. Its relevance to green chemistry principles—another high-traffic keyword—stems from potential routes using catalytic asymmetric synthesis, minimizing waste and energy consumption. As industries pivot toward sustainable practices, this compound’s synthetic adaptability positions it as a candidate for eco-friendly innovation.

In summary, CAS No. 2172233-38-2 exemplifies the intersection of structural complexity and practical utility, addressing contemporary needs in life sciences and beyond. Its exploration resonates with popular queries on “next-generation drug scaffolds” and “spirocycles in catalysis”, ensuring its place in cutting-edge research dialogues. Future investigations may unlock its full potential, bridging gaps between molecular design and real-world applications.